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A Technical Guide to the Physical Properties of
Tetrabutyl Titanate
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical

properties of tetrabutyl titanate. The information is curated for researchers, scientists, and

professionals in drug development who utilize or are investigating the applications of this

versatile organometallic compound. This document summarizes key quantitative data, outlines

detailed experimental protocols for property determination, and visualizes relevant chemical

processes.

Core Physical and Chemical Properties
Tetrabutyl titanate, also known as titanium(IV) n-butoxide, is a colorless to pale yellow liquid

at room temperature.[1][2] It is characterized by a weak, alcohol-like odor.[1] A key

characteristic of this compound is its high reactivity, particularly its sensitivity to moisture.[3] It

readily hydrolyzes in the presence of water to form titanium dioxide and butanol.[4][5] This

property is fundamental to its application in sol-gel processes. Tetrabutyl titanate is soluble in

many common organic solvents such as benzene, but is incompatible with ketones and

alcohols due to potential transesterification reactions.[3][6]
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Data Presentation: Physical Properties of Tetrabutyl
Titanate
The following table summarizes the key physical properties of tetrabutyl titanate, compiled

from various sources for easy comparison.

Property Value Conditions

Boiling Point 310-314 °C (590-597 K) at 1 atm (760 mmHg)[7]

206 °C (479 K) at 10 mmHg[4][5][8][9]

Melting Point -55 °C (218 K)[5][7][8]

Density 1.00 g/mL at 20 °C[4][5][8][9]

0.998 g/mL at 25 °C[10]

0.996 g/mL at 20 °C[7][11]

Viscosity ~90 mPa·s (cP) at 20 °C[11]

60-70 cSt at 25 °C[12]

Refractive Index (nD) 1.491 at 20 °C[4][5][8][9]

1.493 at 20 °C[11]

1.486

Flash Point 77 °C (170 °F) Closed Cup[1][11]

55 °F (13 °C)[5][8][9]

Vapor Pressure 5.6 hPa at 20 °C[4][5][8]

Molecular Weight 340.32 g/mol [3][11]

Experimental Protocols
Detailed experimental methodologies for the determination of key physical properties and for

the synthesis of tetrabutyl titanate are provided below. It should be noted that while

standardized methods (e.g., ASTM) for generic organic liquids exist, specific protocols for a
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reactive organometallic compound like tetrabutyl titanate are not readily available. The

following protocols are based on general laboratory procedures adapted for the specific nature

of this compound.

Determination of Boiling Point (Reduced Pressure)
The boiling point of tetrabutyl titanate is often reported at reduced pressure to avoid thermal

decomposition at its high atmospheric boiling point. A vacuum distillation apparatus is

employed for this measurement.

Methodology:

Apparatus Setup: Assemble a vacuum distillation apparatus, ensuring all glassware is

thoroughly dried to prevent hydrolysis of the sample. All joints must be properly greased to

ensure a good seal. A Claisen adapter should be included to minimize bumping. A stir bar

must be used in the distilling flask.

Sample Preparation: Introduce a sample of purified tetrabutyl titanate into the distilling flask

along with a magnetic stir bar.

System Evacuation: Connect the apparatus to a vacuum pump and gradually reduce the

pressure within the system. A manometer should be used to monitor the pressure.

Heating: Once the desired pressure (e.g., 10 mmHg) is stable, begin heating the distilling

flask using a heating mantle. The stirring should be active to ensure smooth boiling.

Measurement: Record the temperature at which the liquid is actively boiling and condensing

on the thermometer bulb. This temperature is the boiling point at the recorded pressure. The

fraction is typically collected at a temperature range of 190-195 °C under a vacuum of 1-1.5

kPa.[10]

Determination of Melting Point
Due to its low melting point and moisture sensitivity, the melting point of tetrabutyl titanate is

determined using a standard capillary method with precautions to exclude atmospheric

moisture.

Methodology:
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Sample Preparation: As tetrabutyl titanate is a liquid at room temperature, the sample must

first be frozen. In a dry, inert atmosphere (e.g., a glovebox), a small amount of the liquid is

drawn into a capillary tube. The tube is then sealed.

Freezing: The sealed capillary tube is cooled using a cold bath (e.g., dry ice/acetone) until

the sample solidifies.

Apparatus Setup: Place the capillary tube into a melting point apparatus.

Heating: The apparatus is heated at a controlled rate. For a preliminary measurement, a

faster heating rate can be used to determine an approximate melting point. For an accurate

measurement, the heating rate should be slow (e.g., 1-2 °C per minute) near the expected

melting point.

Measurement: The temperature at which the first droplet of liquid appears and the

temperature at which the entire solid has melted are recorded to give the melting range. For

pure substances, this range should be narrow.

Visualizations: Chemical Processes
The following diagrams, created using the DOT language, illustrate key chemical workflows

involving tetrabutyl titanate.

Synthesis of Tetrabutyl Titanate
The industrial synthesis of tetrabutyl titanate typically involves the reaction of titanium

tetrachloride with n-butanol in the presence of a base to neutralize the hydrogen chloride

byproduct.[3]
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Synthesis of Tetrabutyl Titanate.

Catalyzed Transesterification Reaction
Tetrabutyl titanate is an effective catalyst for transesterification reactions, for example, in the

production of polyesters.[13] The mechanism involves the coordination of the ester and alcohol

to the titanium center.
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Tetrabutyl Titanate Catalyzed Transesterification.

Sol-Gel Process for TiO₂ Formation
The sol-gel process is a key application of tetrabutyl titanate, allowing for the formation of

titanium dioxide materials with controlled structures.[3]
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Ti(OBu)4

Hydrolysis
(+ H2O) Condensation TiO2 Sol Gelation TiO2 Gel Drying Calcination TiO2 Material
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Sol-Gel Process using Tetrabutyl Titanate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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